Cas no 442557-84-8 (2-{(4-chlorophenyl)methylsulfanyl}-5-oxo-5,6,7,8-tetrahydroquinoline-3-carbonitrile)

• Product Name: 2-{(4-chlorophenyl)methylsulfanyl}-5-oxo-5,6,7,8-tetrahydroquinoline-3-carbonitrile
• CAS No: 442557-84-8
• MF: C₁₇H₁₃ClN₂OS
• MW: 328.815921545029
• CID: 6010301
• PubChem ID: 700030
• Update Time: 2025-05-19

2-{(4-chlorophenyl)methylsulfanyl}-5-oxo-5,6,7,8-tetrahydroquinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-{(4-chlorophenyl)methylsulfanyl}-5-oxo-5,6,7,8-tetrahydroquinoline-3-carbonitrile
• HMS1426M12
• 2-{[(4-chlorophenyl)methyl]sulfanyl}-5-oxo-5,6,7,8-tetrahydroquinoline-3-carbonitrile
• 442557-84-8
• AKOS001040192
• F1183-0195
• Oprea1_556132
• 2-[(4-chlorophenyl)methylsulfanyl]-5-oxo-7,8-dihydro-6H-quinoline-3-carbonitrile
• SR-01000497290
• IFLab1_005204
• SR-01000497290-1
• 2-((4-chlorobenzyl)thio)-5-oxo-5,6,7,8-tetrahydroquinoline-3-carbonitrile
• Oprea1_135088
• Z56863530
• 2-[(4-chlorophenyl)methylthio]-5-oxo-6,7,8-trihydroquinoline-3-carbonitrile

• Inchi： 1S/C17H13ClN2OS/c18-13-6-4-11(5-7-13)10-22-17-12(9-19)8-14-15(20-17)2-1-3-16(14)21/h4-8H,1-3,10H2
• InChI Key： HNWJWLXNHDPOPQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CSC1=C(C#N)C=C2C(CCCC2=N1)=O

Computed Properties

• Exact Mass: 328.0437119g/mol
• Monoisotopic Mass: 328.0437119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 79Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 2-{(4-chlorophenyl)methylsulfanyl}-5-oxo-5,6,7,8-tetrahydroquinoline-3-carbonitrile

Introduction to 2-{(4-chlorophenyl)methylsulfanyl}-5-oxo-5,6,7,8-tetrahydroquinoline-3-carbonitrile (CAS No. 442557-84-8)

2-{(4-chlorophenyl)methylsulfanyl}-5-oxo-5,6,7,8-tetrahydroquinoline-3-carbonitrile, identified by its CAS number 442557-84-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoline derivatives, a class of molecules widely recognized for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a methylsulfanyl group at the 4-position of the phenyl ring and a carbonitrile moiety at the 3-position of the quinoline scaffold, contribute to its unique chemical properties and biological interactions.

The quinoline core is a well-documented pharmacophore in drug discovery, with numerous derivatives exhibiting antimicrobial, antimalarial, anticancer, and anti-inflammatory properties. The introduction of an oxo group at the 5-position enhances the electrophilicity of the quinoline ring, making it more susceptible to nucleophilic attack and facilitating further functionalization. This structural motif is particularly intriguing because it allows for selective modifications that can fine-tune the biological activity of the molecule.

The 4-chlorophenyl)methylsulfanyl substituent adds another layer of complexity to this compound. Chlorophenyl groups are often incorporated into drug candidates due to their ability to modulate receptor binding affinities and metabolic stability. The methylsulfanyl (thiomethyl) group introduces a sulfur atom into the structure, which can participate in hydrogen bonding or form disulfide bridges with biological targets. This feature is particularly relevant in medicinal chemistry, where sulfur-containing heterocycles are frequently associated with enhanced bioavailability and target specificity.

The carbonitrile group at the 3-position of the quinoline ring is another critical feature that influences the compound's reactivity and biological activity. Nitriles are known for their ability to act as bioisosteres for carboxylic acids or amides, often improving metabolic stability while maintaining or even enhancing binding affinity to biological targets. In this context, the carbonitrile group in 2-{(4-chlorophenyl)methylsulfanyl}-5-oxo-5,6,7,8-tetrahydroquinoline-3-carbonitrile may play a crucial role in modulating its interactions with proteins and enzymes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that the methylsulfanyl group and the carbonitrile moiety may interact with specific residues in protein targets, thereby influencing the compound's efficacy. For instance, computational simulations have indicated that this compound could bind to enzymes involved in signal transduction pathways relevant to cancer and inflammation.

In vitro studies have begun to unravel the pharmacological profile of 2-{(4-chlorophenyl)methylsulfanyl}-5-oxo-5,6,7,8-tetrahydroquinoline-3-carbonitrile. Preliminary data suggest that it exhibits inhibitory activity against several key enzymes implicated in disease pathways. Notably, its interaction with enzymes such as kinases and phosphodiesterases has been explored in detail. These findings are particularly promising given the growing interest in kinase inhibitors as therapeutic agents for various diseases.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves strategic functionalization of the quinoline scaffold, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework of this molecule.

The pharmacokinetic properties of 2-{(4-chlorophenyl)methylsulfanyl}-5-oxo-5,6,7,8-tetrahydroquinoline-3-carbonitrile are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical efficacy and safety profile. Preliminary pharmacokinetic studies indicate that this molecule exhibits reasonable oral bioavailability and moderate metabolic stability.

The potential therapeutic applications of this compound are vast. Given its structural similarity to known bioactive molecules and its demonstrated biological activity in vitro, 2-{(4-chlorophenyl)methylsulfanyl}-5-oxo-5,6,7,8-tetrahydroquinoline-3-carbonitrile holds promise as a lead compound for further drug development. Researchers are exploring its potential in treating conditions such as cancer metastasis by targeting specific signaling pathways that drive tumor growth.

Additionally, 4-chlorophenyl)methylsulfanyl groups are known to enhance binding interactions by participating in hydrophobic interactions or π-stacking effects with aromatic residues in protein targets, further contributing to its therapeutic potential.

The incorporation of an oxo group at position 5 increases electrophilicity, which can be exploited for further derivatization or selective modification during lead optimization efforts, allowing medicinal chemists to fine-tune potency while minimizing off-target effects.

The carbonitrile moiety at position 3 serves multiple purposes, including acting as a bioisostere for carboxylic acids or amides, improving metabolic stability while maintaining high binding affinity, which is critical for drug-like properties, ensuring prolonged half-life without compromising efficacy during clinical use.

Recent research has highlighted novel applications where compounds like this play pivotal roles; they could be used as probes for studying enzyme mechanisms or as scaffolds for designing next-generation therapeutics targeting emerging diseases caused by resistant pathogens or genetic mutations affecting metabolic pathways.